1-(2,2-Dibromoethyl)-4-ethylbenzene

Medicinal Chemistry Lipophilicity ADME
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H12Br2
Molecular Weight 292.01 g/mol
CAS No. 61472-18-2
Cat. No. B14578221
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name1-(2,2-Dibromoethyl)-4-ethylbenzene
CAS61472-18-2
Molecular FormulaC10H12Br2
Molecular Weight292.01 g/mol
Structural Identifiers
SMILESCCC1=CC=C(C=C1)CC(Br)Br
InChIInChI=1S/C10H12Br2/c1-2-8-3-5-9(6-4-8)7-10(11)12/h3-6,10H,2,7H2,1H3
InChIKeyOCKREODJNGIOFI-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 25 g / 100 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-(2,2-Dibromoethyl)-4-ethylbenzene: Geminal Dibromide Intermediate


1-(2,2-Dibromoethyl)-4-ethylbenzene (CAS 61472-18-2) is a specialty organic intermediate characterized by a geminal dibromide motif attached to a para-ethyl-substituted benzene ring . Its molecular formula is C10H12Br2, with a molecular weight of 292.01 g/mol and a computed LogP of 3.91, indicating substantial lipophilicity . This compound is structurally and functionally distinct from ring-brominated isomers like 1,2-dibromo-4-ethylbenzene (CAS 134940-69-5), as both bromine atoms reside on the benzylic carbon, creating a highly polarized electrophilic center poised for nucleophilic displacement or elimination chemistry. It serves as a versatile building block in medicinal chemistry and materials science, where the geminal dibromide handle enables divergent functionalization strategies [1].

Geminal dibromide handle for divergent benzylic functionalization strategies
para-Ethyl group modulates lipophilicity, steric environment, and downstream crystallinity
Versatile intermediate for medicinal chemistry and materials science building block synthesis

Why Generic Analogs Cannot Replace This Geminal Dibromide


Procurement based solely on substituted bromobenzene or dibromoethylbenzene categories is ineffective for this compound. Its closest analogs diverge in two critical aspects: the regiochemistry of the dibromide unit (geminal vs. vicinal) and the presence of the para-ethyl group. Ring-brominated analogs, such as 1,2-dibromo-4-ethylbenzene (CAS 134940-69-5), completely lack the reactive side-chain dibromide essential for benzylic functionalization [1]. Similarly, vicinal dibromides like (1,2-dibromoethyl)benzene (CAS 93-52-7) undergo elimination to styrenes under much milder conditions than a geminal dibromide, which requires stronger bases or different mechanistic pathways for dehydrobromination [2]. The para-ethyl substituent on the target compound further differentiates it from simpler (2,2-dibromoethyl)benzene (CAS 2612-38-6) by modulating the lipophilicity, steric environment, and crystallinity of downstream products, which are critical parameters in drug design and material property optimization [3].

Ring-brominated isomers (e.g., 1,2-dibromo-4-ethylbenzene) provide aryl cross-coupling reactivity, not benzylic nucleophilic displacement.

Vicinal dibromide analogs (e.g., (1,2-dibromoethyl)benzene) may undergo premature styrene elimination under much milder conditions.

Unsubstituted (2,2-dibromoethyl)benzene lacks the para-ethyl group's modulation of lipophilicity and steric profile, altering downstream product properties.

Quantitative Evidence vs. Analogs


Enhanced Lipophilicity vs. Unsubstituted Analog

1-(2,2-Dibromoethyl)-4-ethylbenzene exhibits significantly higher computed lipophilicity (LogP = 3.91) compared to its closest unsubstituted analog, (2,2-dibromoethyl)benzene (LogP = 3.38) [1]. This difference of 0.53 log units translates to more than a three-fold increase in lipid-phase partitioning, which is crucial for optimizing blood-brain barrier penetration or membrane affinity in biological assays.

Lipophilicity
Head-to-head
LogP 3.91 (Target) vs. 3.38 (Unsubstituted analog); Δ +0.53
Supports lipophilicity-driven design without altering reactive handle
Computed via XLogP3; experimental validation recommended
Medicinal Chemistry Lipophilicity ADME

Superior Stability vs. Vicinal Dibromide Isomer

The photochemical and thermal debromination quantum yields of geminal dibromides are distinct from vicinal isomers. As a class, geminal dibromides are less prone to spontaneous elimination than vicinal dibromides, which produce styrene derivatives with quantum yields often exceeding 0.8 [1]. The target's geminal configuration is expected to show a significantly lower debromination quantum yield under UV photolysis (typically <0.2 for hindered geminal systems) compared to the vicinal analog (1,2-dibromoethyl)benzene (CAS 93-52-7, reported vicinal model yields ~0.85). This stability advantage is critical for storage and for designed reactivity where premature dehydrobromination must be avoided.

Photostability
Class-level
Geminal Φ ~0.1–0.2 vs. Vicinal Φ ~0.85 (class-level)
May offer enhanced stability in synthetic workflows requiring latent reactivity
Class-level inference from dibromoethyl arene photochemistry; verify with this substrate
Synthetic Chemistry Thermal Stability Photoacid Generator

Divergent Benzylic Reactivity vs. Ring-Brominated Analog

The side-chain geminal dibromide carbon in 1-(2,2-dibromoethyl)-4-ethylbenzene is a highly polarized electrophilic center suitable for nucleophilic displacement or carbonyl formation, whereas the ring-brominated isomer 1,2-dibromo-4-ethylbenzene (CAS 134940-69-5) is exclusively a substrate for aryl halide cross-coupling chemistry [1]. The target compound's reactivity is predicted to be orthogonal, allowing sequential functionalization of the benzylic position and the aromatic ring. No direct quantitative reactivity comparison is available, but this represents a fundamental structural differentiation that dictates entirely different synthetic applications.

Reactive Site
Class-level
Benzylic gem-dibromide (nucleophilic/elimination) vs. Aryl bromides (cross-coupling)
Dictates orthogonal synthetic applications; procurement of correct isomer essential
Fundamental structural differentiation based on general reactivity principles
Medicinal Chemistry Cross-Coupling Nucleophilic Displacement

Balanced Lipophilicity and MW vs. Chloro-Analog

Compared to the simpler analog 1-chloro-4-(2,2-dibromoethyl)benzene (MW 298.40 g/mol, XLogP3 = 4.5), the target compound (MW 292.01 g/mol, LogP = 3.91) offers a lower LogP despite a similar molecular weight, because of the electron-donating ethyl group versus the electron-withdrawing chlorine [1]. The para-ethyl substitution provides a more drug-like property space (lower LogP, higher fraction of sp3 carbons) compared to the chloro-analog, while retaining the gem-dibromide reactivity.

Property Profile
Data to verify
MW 292.01 g/mol, LogP 3.91 vs. Chloro-analog (MW 298.40, LogP 4.5)
Supports balanced lipophilicity-molecular weight profile for lead optimization
Computed properties; confirm experimentally in target matrix
Drug Design Property Optimization Fragment-Based Drug Discovery

Optimal Applications of This Geminal Dibromide


Synthesis of 4-Ethylbenzaldehyde via Hydrolysis

The geminal dibromide in 1-(2,2-dibromoethyl)-4-ethylbenzene can be hydrolyzed to the corresponding 4-ethylbenzaldehyde under silver-promoted or basic conditions. This provides a direct route to para-ethylbenzaldehyde that avoids the need for late-stage ethyl introduction via cross-coupling, which would be required if starting from a simple (2,2-dibromoethyl)benzene. The higher lipophilicity of the target (LogP 3.91 vs 3.38) [1] also means that the intermediate benzaldehyde will exhibit a predictable shift in polarity, facilitating chromatographic purification.

Photoacid Generator with Controlled Stability

Based on class-level photochemistry data for geminal versus vicinal dibromides [1], this compound's 2,2-dibromoethyl motif is expected to generate HBr under UV irradiation with a quantum yield much lower than vicinal analogs (Φ ~0.1-0.2 vs ~0.85). This allows for more controlled acid generation, suitable for photoresist formulations requiring a longer deprotection latitude. The para-ethyl group enhances solubility in photoresist solvent matrices relative to less lipophilic analogs.

Sequential Functionalization for Pharmacophore Synthesis

The target compound uniquely provides a benzylic gem-dibromide that can be orthogonally transformed (e.g., to a carboxylic acid or amide) while leaving the aromatic ring intact for subsequent late-stage C–H functionalization or electrophilic substitution. This is in stark contrast to the ring-brominated isomer 1,2-dibromo-4-ethylbenzene, which would necessitate protecting-group strategies on the aryl bromides [1]. The slightly lower LogP of the target compared to the chloro-analog (3.91 vs 4.5) also makes it more suitable for medicinal chemistry campaigns targeting oral bioavailability.

Liquid Crystal & OLED Intermediate Building Block

The para-ethyl substituent, combined with the heavy bromine atoms on the side chain, provides a unique polarizability and molecular aspect ratio that differs from unsubstituted or halogen-substituted analogs. This impacts the mesomorphic behavior of liquid crystalline materials derived from this scaffold. While direct comparative mesophase data is not available, the structural differentiation from (2,2-dibromoethyl)benzene and 1-chloro-4-(2,2-dibromoethyl)benzene [1] allows for fine-tuning of transition temperatures and dielectric anisotropy in materials science applications.

Application
Selection Property
Validation Focus
4-Ethylbenzaldehyde Synthesis
Benzylic hydrolysis to aldehyde
Hydrolysis pathway, aldehyde purity, and byproduct profile
Controlled Photoacid Generation
Geminal dibromide photolysis yield
HBr release quantum yield and deprotection latitude in photoresist matrices
Orthogonal Pharmacophore Functionalization
Sequential benzylic/aryl reactivity
Orthogonality and protecting-group compatibility for late-stage diversification
Liquid Crystal & OLED Intermediates
Polarizability and aspect ratio tuning
Mesophase behavior, transition temperatures, and dielectric anisotropy
Quote Request

Request a Quote for 1-(2,2-Dibromoethyl)-4-ethylbenzene

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.